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Compound of Interest

Compound Name: ORM-10103

Cat. No.: B1662443 Get Quote

Application Notes and Protocols for ORM-10103
For Researchers, Scientists, and Drug Development
Professionals
Introduction

ORM-10103 is a potent and selective inhibitor of the Na+/Ca2+ exchanger (NCX), a critical

component in cellular calcium homeostasis.[1][2][3] It has demonstrated significant utility in

preclinical research for investigating the pathophysiological roles of NCX in conditions such as

cardiac arrhythmias and ischemia-reperfusion injury.[3][4][5] These application notes provide

detailed protocols for the preparation of ORM-10103 stock solutions to ensure accurate and

reproducible experimental outcomes.

Physicochemical Properties and Storage

A comprehensive understanding of the physicochemical properties of ORM-10103 is essential

for proper handling and storage.
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Property Value

Molecular Weight 348.35 g/mol [6]

Appearance White to off-white solid[6]

CAS Number 488847-28-5[6]

Chemical Formula C₂₀H₁₆N₂O₄[6]

Storage and Stability

Proper storage of ORM-10103 is crucial to maintain its stability and activity.

Form Storage Temperature Shelf Life

Powder -20°C 3 years[6]

4°C 2 years[6]

In Solvent -80°C 2 years[6]

-20°C 1 year[6]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ORM-10103 in Dimethyl

Sulfoxide (DMSO).

Materials:

ORM-10103 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer
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Calibrated pipettes

Procedure:

Weighing the Compound: Accurately weigh the desired amount of ORM-10103 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.48 mg of ORM-10103
(Molecular Weight = 348.35 g/mol ).

Solvent Addition: Add the appropriate volume of DMSO to the weighed ORM-10103. For a

10 mM stock solution, if you weighed 3.48 mg, add 1 mL of DMSO.

Dissolution: Vortex the solution until the ORM-10103 is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) may be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C as per the stability data.

Solubility Data

The solubility of ORM-10103 in DMSO is high, allowing for the preparation of concentrated

stock solutions.

Solvent Solubility

DMSO 250 mg/mL (717.67 mM)[6]

Note: The use of newly opened, anhydrous DMSO is recommended as hygroscopic DMSO can

negatively impact solubility.[6]

Experimental Concentrations

The working concentration of ORM-10103 will vary depending on the specific experimental

model. Published studies have utilized a range of concentrations to investigate its effects on

the Na+/Ca2+ exchanger.
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Experimental Model Effective Concentration Range

Canine Ventricular Myocytes 0.1 µM - 10 µM[7]

Canine Papillary Muscle 3 µM - 10 µM[7]

Canine Purkinje Fibers 3 µM - 10 µM[7]

Visualized Protocols and Pathways
Workflow for Preparing ORM-10103 Stock Solution

Stock Solution Preparation

1. Weigh ORM-10103 Powder

2. Add Anhydrous DMSO

Calculate volume based on desired concentration

3. Vortex to Dissolve

4. Aliquot into Tubes

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing ORM-10103 stock solution.
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Simplified Signaling Pathway of ORM-10103 Action

ORM-10103
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Caption: Simplified pathway of ORM-10103 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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